Cas no 312638-92-9 (Piperidine, 4-cyclohexyl-4-(1H-1,2,4-triazol-1-ylmethyl)-)
312638-92-9 structure
Product Name:Piperidine, 4-cyclohexyl-4-(1H-1,2,4-triazol-1-ylmethyl)-
CAS No:312638-92-9
MF:C14H24N4
MW:248.367162704468
CID:1446453
PubChem ID:12991450
Update Time:2025-04-20
Piperidine, 4-cyclohexyl-4-(1H-1,2,4-triazol-1-ylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Piperidine, 4-cyclohexyl-4-(1H-1,2,4-triazol-1-ylmethyl)-
- 4-cyclohexyl-4-(1,2,4-triazol-1-ylmethyl)piperidine
- 4-cyclohexyl-4-[1,2,4]triazol-1-ylmethyl-piperidine
- DTXSID00514495
- 312638-92-9
- 4-cyclohexyl-4-[1,2,4]triazole-1-ylmethylpiperidine
- 4-cyclohexyl-4-[1,2,4]triazol-1-ylmethylpiperidine
- 4-Cyclohexyl-4-[(1H-1,2,4-triazol-1-yl)methyl]piperidine
- SCHEMBL3143700
- DA-07053
- BDAJCEHKRPQTJD-UHFFFAOYSA-N
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- Inchi: 1S/C14H24N4/c1-2-4-13(5-3-1)14(6-8-15-9-7-14)10-18-12-16-11-17-18/h11-13,15H,1-10H2
- InChI Key: BDAJCEHKRPQTJD-UHFFFAOYSA-N
- SMILES: N1CCC(CN2C=NC=N2)(CC1)C1CCCCC1
Computed Properties
- Exact Mass: 248.20032
- Monoisotopic Mass: 248.20009678g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 257
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 42.7Ų
Experimental Properties
- PSA: 42.74
Piperidine, 4-cyclohexyl-4-(1H-1,2,4-triazol-1-ylmethyl)- Related Literature
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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